4-O-Methylyellamycin A
4-O-Methylyellamycin A
4-O-Methylyellamycin A is a natural product found in Streptomyces with data available.
Brand Name:
Vulcanchem
CAS No.:
146565-63-1
VCID:
VC21135392
InChI:
InChI=1S/C29H35NO9/c1-6-29(36)12-19(39-20-11-17(30(3)4)24(31)13(2)38-20)15-10-16-22(27(34)23(15)28(29)35)25(32)14-8-7-9-18(37-5)21(14)26(16)33/h7-10,13,17,19-20,24,28,31,34-36H,6,11-12H2,1-5H3
SMILES:
CCC1(CC(C2=CC3=C(C(=C2C1O)O)C(=O)C4=C(C3=O)C(=CC=C4)OC)OC5CC(C(C(O5)C)O)N(C)C)O
Molecular Formula:
C29H35NO9
Molecular Weight:
541.6 g/mol
4-O-Methylyellamycin A
CAS No.: 146565-63-1
Cat. No.: VC21135392
Molecular Formula: C29H35NO9
Molecular Weight: 541.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-O-Methylyellamycin A is a natural product found in Streptomyces with data available. |
|---|---|
| CAS No. | 146565-63-1 |
| Molecular Formula | C29H35NO9 |
| Molecular Weight | 541.6 g/mol |
| IUPAC Name | 7-[4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-9-ethyl-9,10,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C29H35NO9/c1-6-29(36)12-19(39-20-11-17(30(3)4)24(31)13(2)38-20)15-10-16-22(27(34)23(15)28(29)35)25(32)14-8-7-9-18(37-5)21(14)26(16)33/h7-10,13,17,19-20,24,28,31,34-36H,6,11-12H2,1-5H3 |
| Standard InChI Key | XZADFAXSPDJHAH-UHFFFAOYSA-N |
| SMILES | CCC1(CC(C2=CC3=C(C(=C2C1O)O)C(=O)C4=C(C3=O)C(=CC=C4)OC)OC5CC(C(C(O5)C)O)N(C)C)O |
| Canonical SMILES | CCC1(CC(C2=CC3=C(C(=C2C1O)O)C(=O)C4=C(C3=O)C(=CC=C4)OC)OC5CC(C(C(O5)C)O)N(C)C)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator